Cas no 6446-44-2 (2-bromo-1-[3-(4-ethoxyphenoxy)propoxy]-4-methylbenzene)

• Product Name: 2-bromo-1-[3-(4-ethoxyphenoxy)propoxy]-4-methylbenzene
• CAS No: 6446-44-2
• MF: C₁₈H₂₁BrO₃
• MW: 365.261544942856
• CID: 1678869
• PubChem ID: 2283499
• Update Time: 2025-04-21

2-bromo-1-[3-(4-ethoxyphenoxy)propoxy]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-[3-(4-ethoxyphenoxy)propoxy]-4-methylbenzene
• DTXSID70367733
• 6446-44-2

• Inchi： 1S/C18H21BrO3/c1-3-20-15-6-8-16(9-7-15)21-11-4-12-22-18-10-5-14(2)13-17(18)19/h5-10,13H,3-4,11-12H2,1-2H3
• InChI Key： SJEDJCVNVHEQCQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OCCCOC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 364.06743
• Monoisotopic Mass: 364.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 452.1°C at 760 mmHg
• Flash Point: 188°C
• Refractive Index: 1.554
• PSA: 27.69